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Regulatory bodies have conducted thorough risk assessments for isopyrazam. The core finding is that when

used according to authorized practices, consumer exposure is not expected to pose a risk. The table below

summarizes the key quantitative findings.

Assessment
Aspect

Key Parameter Result / Value Source & Context

Overall Consumer
Risk

Conclusion No apparent risk to

consumers identified for
authorized uses.

European Food Safety

Authority (EFSA) [1] [2]

Chronic (Long-
term) Exposure

Highest Calculated
Exposure

14% of the Acceptable Daily
Intake (ADI)

Calculated for Dutch
toddler demographic [1]

Acute (Short-term)
Exposure

Highest Calculated
Exposure

19% of the Acute Reference
Dose (ARfD)

Calculated for peach
commodities [1]

Toxicological
Classification

Reproduction Toxic for Reproduction
Category 1B

European Chemicals
Agency (ECHA) [1]

Carcinogenicity Carcinogenic Category 2 European Chemicals
Agency (ECHA) [1]
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> Important Note on Data Limitations: The EFSA notes that while their assessment identified no

consumer risk, it was considered indicative only because some information required by the regulatory

framework was missing [1] [2]. One maximum residue level (MRL) proposal required further consideration

by risk managers.

Analytical Methods for Residue Detection

Reliable detection and enforcement of pesticide residues are fundamental to risk assessment. The following

validated analytical methods are referenced for isopyrazam:

Enforcement in Food and Feed: Fully validated analytical methods are available for enforcing the
residue definition of isopyrazam (sum of isomers) at a Limit of Quantification (LOQ) of 0.01 mg/kg
in various matrices, including high water content, high oil content, and dry commodities [1].
Detection in Water: A recent, highly sensitive method using Stir Bar Sorptive Extraction (SBSE)
coupled with HPLC-tandem MS was developed for multi-residue pesticide analysis in water. This
method can detect isopyrazam and 130 other pesticides at very low concentrations, with Lower
Limits of Quantification (LLOQ) ranging from 20 to 50 ng/L, which is well below the EU regulatory
limit of 100 ng/L for a single pesticide in drinking water [3].

Key Toxicological and Regulatory Considerations

The risk assessment is based on a comprehensive toxicological profile:

Primary Target Organ: The liver is the primary target organ for isopyrazam, with effects observed

as increased organ weight and centrilobular hepatocyte hypertrophy in animal studies [4].
Developmental Effects: Ocular abnormalities (small eyes/microphthalmia) were observed in

developmental studies on rabbits. Effects in rats occurred at doses that also produced maternal
toxicity [4].

Potential for Groundwater Contamination: EFSA has raised concerns that a key metabolite of
isopyrazam (CSCD459488) could be relevant for groundwater, and this issue had not been fully

resolved at the time of their review [1].

The following diagram illustrates the structured workflow of a comprehensive regulatory risk assessment,

integrating the key points discussed above.
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Risk CharacterizationLiver as Primary Target Organ Developmental Effects
(e.g., ocular abnormalities)

Classification:
Repro. Tox. 1B, Carc. Cat. 2

Chronic Exposure:
Up to 14% of ADI

Acute Exposure:
Up to 19% of ARfD

Risk ManagementNo Apparent Consumer Risk
for Authorized Uses
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(Data Gaps Present)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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